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Compound of Interest

Compound Name: Cdk8-IN-1

Cat. No.: B3028136 Get Quote

Cdk8-IN-1 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility, handling, and use of Cdk8-IN-
1.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: What is the recommended solvent for dissolving Cdk8-IN-1?

A1: The recommended solvent for Cdk8-IN-1 is Dimethyl Sulfoxide (DMSO). It is soluble in

DMSO at a concentration of up to 50 mg/mL.[1][2]

Q2: I'm having trouble dissolving Cdk8-IN-1 in DMSO. What can I do?

A2: If you are experiencing difficulty dissolving the compound, please consider the following

troubleshooting steps:

Use Fresh DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.

The presence of water can significantly reduce the solubility of Cdk8-IN-1. Always use newly

opened or properly stored, anhydrous DMSO.[1][3][4]

Apply Sonication: Ultrasonic treatment can assist in dissolving the compound.[1][2] If

precipitation occurs during preparation, gentle heating and/or sonication can aid dissolution.

[3]
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Vortexing: Ensure the solution is mixed thoroughly by vortexing.

Q3: What is the solubility of Cdk8-IN-1 in other solvents like water or ethanol?

A3: Cdk8-IN-1 is practically insoluble in aqueous solutions. While some sources indicate

solubility in ethanol up to 100 mM, DMSO is the most reliable solvent for achieving high

concentration stock solutions. For in vivo experiments, specific formulations using co-solvents

like PEG300 and Tween 80 are often required.[5]

Q4: How should I store the Cdk8-IN-1 powder and my stock solutions?

A4: Proper storage is critical to maintain the stability and activity of the compound.

Powder: The solid form of Cdk8-IN-1 should be stored at -20°C for long-term stability (up to

3 years).[1][5]

Stock Solutions: Once dissolved in a solvent like DMSO, stock solutions should be aliquoted

to avoid repeated freeze-thaw cycles.[5] Store these aliquots at -80°C for up to 6 months or

at -20°C for up to 1 month.[1][2][6]

Q5: My compound precipitated out of solution after being stored. What should I do?

A5: If precipitation is observed in your stock solution after storage, you can try to redissolve it

by warming the vial to room temperature and sonicating or vortexing thoroughly before use. To

prevent this, ensure you are storing aliquots at the recommended -80°C and avoid repeated

freeze-thaw cycles.

Solubility Data
The following table summarizes the solubility of Cdk8-IN-1 in various solvents.
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Solvent
Concentration
(Mass)

Concentration
(Molar)

Notes

DMSO 50 mg/mL[1][2] 116.14 mM[1][2]

Ultrasonic assistance

may be required. Use

of fresh, anhydrous

DMSO is highly

recommended.[1]

Ethanol 25.33 mg/mL 100 mM

Data based on a

similar but distinct

CDK8/19 inhibitor.

Molecular Weight of Cdk8-IN-1: 430.50 g/mol [1]

Experimental Protocols
Protocol: Preparation of a 50 mM DMSO Stock Solution
This protocol provides a step-by-step guide for preparing a concentrated stock solution of

Cdk8-IN-1.

Materials:

Cdk8-IN-1 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated scale

Pipettes

Vortex mixer

Sonicator (water bath or probe)

Methodology:
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Equilibrate: Allow the vial of Cdk8-IN-1 powder to warm to room temperature before opening

to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Cdk8-IN-1 powder. For example, to

prepare 1 mL of a 50 mM solution, you would need 21.53 mg.

Calculation: 0.050 mol/L * 0.001 L * 430.50 g/mol = 0.02153 g = 21.53 mg

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder.

Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonication (If Necessary): If the compound does not fully dissolve, place the vial in a

sonicator water bath for 5-10 minutes. Check for dissolution periodically. Avoid overheating

the sample.

Storage: Once the Cdk8-IN-1 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile tubes. Store the aliquots at -80°C.

Signaling Pathway and Experimental Workflow
The diagram below illustrates the role of the CDK8/Cyclin C kinase module within the larger

Mediator complex. CDK8 acts as a transcriptional regulator by phosphorylating transcription

factors and components of the RNA Polymerase II machinery, thereby influencing gene

expression.[7][8] Inhibition of CDK8 with Cdk8-IN-1 can block these phosphorylation events,

leading to changes in the expression of genes involved in cell cycle control and proliferation.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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